![molecular formula C27H28O3 B2849894 4-[3-(1-Naphthyl)acryloyl]phenyl octanoate CAS No. 329706-24-3](/img/structure/B2849894.png)
4-[3-(1-Naphthyl)acryloyl]phenyl octanoate
Description
“4-[3-(1-Naphthyl)acryloyl]phenyl octanoate” is a chemical compound with the molecular formula C27H28O3 . Its average mass is 400.509 Da and its mono-isotopic mass is 400.203857 Da .
Molecular Structure Analysis
The molecular structure of “4-[3-(1-Naphthyl)acryloyl]phenyl octanoate” consists of 27 carbon atoms, 28 hydrogen atoms, and 3 oxygen atoms . For a detailed structural analysis, techniques like NMR spectroscopy could be used.Scientific Research Applications
Antioxidant Activity
Chalcone derivatives have been recognized for their antioxidant properties . They can act as free radical scavengers, helping to neutralize harmful free radicals in biological systems . This property is particularly valuable in the study of diseases where oxidative stress plays a role, such as neurodegenerative disorders and cancer.
Anti-Inflammatory and Analgesic Effects
Research has shown that chalcones exhibit significant anti-inflammatory and analgesic activities . They can inhibit enzymes like cyclooxygenase-2 (COX-2), which are involved in the inflammatory process. This makes them potential candidates for the development of new anti-inflammatory drugs.
Antimicrobial Activity
Chalcones have demonstrated antibacterial, antifungal, and antiviral activities . They can interfere with bacterial cell wall synthesis and fungal cell membrane integrity. Their ability to inhibit various stages of viral replication makes them promising agents in the fight against infectious diseases.
Anticancer Properties
The anticancer potential of chalcones is linked to their ability to induce apoptosis and inhibit cell proliferation . They can target multiple pathways involved in cancer development, making them interesting subjects for cancer research and drug development.
Nonlinear Optical (NLO) Properties
Chalcone derivatives have been studied for their nonlinear optical properties , which are important for applications in photonics and optoelectronics . Their high molecular polarizability and chemical stability make them suitable for use in optical computing, data storage, and laser technologies.
Agricultural Applications
In agriculture, chalcones can serve as eco-friendly pesticides and weed control agents . Their biological activities can be harnessed to protect crops from pests and diseases without the environmental impact associated with traditional agrochemicals.
properties
IUPAC Name |
[4-[(Z)-3-naphthalen-1-ylprop-2-enoyl]phenyl] octanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28O3/c1-2-3-4-5-6-14-27(29)30-24-18-15-23(16-19-24)26(28)20-17-22-12-9-11-21-10-7-8-13-25(21)22/h7-13,15-20H,2-6,14H2,1H3/b20-17- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRGQNMAQZNTSHU-JZJYNLBNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)C=CC2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)/C=C\C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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